molecular formula C12H19BrN2O B8282209 5-Bromo-2-methyl-6-(4-methyl-pentyloxy)-pyridin-3-ylamine

5-Bromo-2-methyl-6-(4-methyl-pentyloxy)-pyridin-3-ylamine

Cat. No.: B8282209
M. Wt: 287.20 g/mol
InChI Key: IVSAXWAAHDZUKM-UHFFFAOYSA-N
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Description

5-Bromo-2-methyl-6-(4-methyl-pentyloxy)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C12H19BrN2O and its molecular weight is 287.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H19BrN2O

Molecular Weight

287.20 g/mol

IUPAC Name

5-bromo-2-methyl-6-(4-methylpentoxy)pyridin-3-amine

InChI

InChI=1S/C12H19BrN2O/c1-8(2)5-4-6-16-12-10(13)7-11(14)9(3)15-12/h7-8H,4-6,14H2,1-3H3

InChI Key

IVSAXWAAHDZUKM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1N)Br)OCCCC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 50 ml single-necked round-bottomed flask equipped with a condensor, 1.36 g of crude 3-bromo-6-methyl-2-(4-methyl-pentyloxy)-5-nitro-pyridine is dissolved in 3.15 ml of methanol and the resulting solution stirred. Under cooling using an ice/water bath, 3.15 ml of concentrated aqueous HCl is added dropwise by syringe (precipitation is observed). The ice bath is removed and 2.23 g anhydrous SnCl2 is added in portions. Stirring is continued under heating to reflux for 5.5 h (yellow suspension). After cooling this mixture to ambient temperature, it is concentrated in vacuo to give a yellow solid. After adding dichloromethane, 10 ml of a 4 M aqueous NaOH solution is added (pH 12). After extraction, the organic phase is dried over Na2SO4, filtered and the solvent removed in vacuo to give 1.62 g of a yellow oil. Purification is done by flash chromatography [silica gel cartridge (50 g, 150 ml) of a solid deposition with heptane/ethyl acetate 4:1 (v:v)] to give 490 mg of the compound in the form of a yellow oil. RP HPLC: Retention time of compound: 2.12 minutes.
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